Cas no 2227908-75-8 ((3S)-3-hydroxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid
• CAS No: 2227908-75-8
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 6428388
• PubChem ID: 165723497
• Update Time: 2025-08-05

(3S)-3-hydroxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid
• 2227908-75-8
• EN300-1728584

• Inchi： 1S/C7H10N2O3/c1-9-3-2-5(8-9)6(10)4-7(11)12/h2-3,6,10H,4H2,1H3,(H,11,12)/t6-/m0/s1
• InChI Key： WAKHHTYYAUHUEG-LURJTMIESA-N
• SMILES： O[C@@H](CC(=O)O)C1C=CN(C)N=1

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 75.4Ų

Additional information on (3S)-3-hydroxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid

Compound CAS No. 2227908-75-8: (3S)-3-Hydroxy-3-(1-Methyl-1H-Pyrazol-3-Yl)Propanoic Acid

The compound with CAS No. 2227908-75-8, known as (3S)-3-hydroxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its chiral center at the third carbon atom, which imparts its S configuration and contributes to its stereochemical properties. The molecule consists of a pyrazole ring, a hydroxyl group, and a carboxylic acid group, making it a versatile building block for various chemical and biological applications.

Recent studies have highlighted the potential of (3S)-3-hydroxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid in drug discovery, particularly in the development of neuroprotective agents and anti-inflammatory drugs. Researchers have demonstrated that the compound exhibits significant activity against oxidative stress and inflammation, which are key contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's. The pyrazole moiety in the molecule plays a crucial role in its pharmacological activity, acting as a scaffold for hydrogen bonding and π-interactions with target proteins.

In terms of synthesis, the compound can be prepared via a multi-step process involving the condensation of aldehydes with hydrazines to form the pyrazole ring, followed by hydroxylation and carboxylation steps. The stereochemistry at the chiral center is controlled during the synthesis to ensure the desired S configuration, which is critical for its biological activity. Recent advancements in asymmetric catalysis have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability.

The application of (3S)-3-hydroxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid extends beyond pharmacology into materials science. Its ability to form stable metal complexes has made it a promising candidate for use in catalysis and sensor technologies. For instance, researchers have reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, where it enhances catalytic efficiency and selectivity.

Moreover, the compound has shown potential in the field of green chemistry. Its biodegradability and low toxicity make it an eco-friendly alternative to traditional chemical reagents. Recent studies have explored its use in agricultural applications, such as plant growth regulators and biocontrol agents, leveraging its ability to modulate plant hormone signaling pathways.

In conclusion, (3S)-3-hydroxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid (CAS No. 2227908-75-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a valuable tool for addressing contemporary challenges in medicine, materials science, and environmental sustainability.